Cas no 1019071-94-3 (3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid)

• Product Name: 3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid
• CAS No: 1019071-94-3
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• MDL: MFCD09802060
• CID: 4567675
• PubChem ID: 25323871
• Update Time: 2023-11-22

3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-yl]propanoic Acid
• 1H-Pyrazole-1,4-dipropanoic acid, 3,5-dimethyl-
• 3-4-(2-Carboxyethyl)-3,5-dimethyl-1H-pyrazol-1-ylpropanoic Acid

• MDL： MFCD09802060
• Inchi： 1S/C11H16N2O4/c1-7-9(3-4-10(14)15)8(2)13(12-7)6-5-11(16)17/h3-6H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： SAZRWEUPTPCRPX-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)C(C)=C(CCC(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 240.111007g/mol
• Monoisotopic Mass: 240.111007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.26g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives